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Introduction

Disperse Red 65, also identified by the Colour Index (C.I.) number 11228, is a monoazo dye

characterized by its dark red hue. Its chemical formula is C18H18ClN5O2.[1] This dye is

primarily utilized in the textile industry for dyeing hydrophobic fibers such as polyester, acetate,

and triacetate.[1] It is also found in applications involving polyvinyl chloride and wool/polyester

fiber blends.[1] The performance and longevity of dyed textiles are significantly influenced by

the photostability of the dye, which is its ability to resist fading and degradation upon exposure

to light. This technical guide provides an in-depth analysis of the photostability of Disperse
Red 65, including its degradation mechanisms, factors influencing its stability, quantitative data,

and detailed experimental protocols for its evaluation.

Core Concepts of Photostability
The photostability of a dye is a critical factor in its performance, particularly for textiles that will

be exposed to sunlight. The energy from light, especially in the ultraviolet (UV) region, can be

absorbed by the dye molecules, leading to their excitation. If the excited molecule cannot

efficiently dissipate this energy, it may undergo chemical reactions that result in the breakdown

of its chromophoric system, the part of the molecule responsible for its color. This process,

known as photodegradation or photofading, leads to a loss of color intensity and can also alter

the hue of the fabric.
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Quantitative Data on the Photostability of Disperse
Red 65
Quantitative data on the photostability of Disperse Red 65 is primarily available in the form of

light fastness ratings. These ratings are determined by exposing a dyed substrate to a

standardized light source and comparing the degree of fading to a set of blue wool standards.

The blue wool scale ranges from 1 (very poor light fastness) to 8 (excellent light fastness).

Property Standard Rating

Light Fastness AATCC 6

Light Fastness ISO 5-6

Ironing Fastness AATCC & ISO 4-5 (Fading), 4-5 (Stain)

Perspiration Fastness AATCC & ISO 5 (Fading), 5 (Stain)

Washing Fastness AATCC & ISO 4-5 (Fading), 4-5 (Stain)

Table 1: Fastness Properties of Disperse Red 65.[1]

Disperse dyes, in general, are known to have fair to good light fastness, typically with ratings

around 4-5.[2] The light fastness of Disperse Red 65, with a rating of 5-6 (ISO) and 6

(AATCC), is considered good and suitable for many textile applications.[1]

Factors Influencing the Photostability of Disperse
Red 65
Several factors can influence the rate and extent of photodegradation of Disperse Red 65:

Light Intensity and Wavelength: Higher light intensity generally leads to a faster rate of

degradation. The UV portion of the light spectrum is particularly damaging to organic dyes.

Substrate: The type of fiber to which the dye is applied plays a crucial role. The photostability

of disperse dyes is generally good on polyester due to the hydrophobic and crystalline nature

of the fiber, which can protect the dye molecules.
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Dye Concentration: The depth of the shade can affect light fastness. Generally, darker

shades tend to have better light fastness than lighter shades.

Presence of Other Substances: The presence of impurities, additives, and finishing agents

on the textile can either enhance or reduce the photostability of the dye. For instance, some

UV absorbers can be added to improve light fastness.

Environmental Factors: Temperature, humidity, and the presence of atmospheric pollutants

like ozone and nitrogen oxides can also contribute to the degradation of the dye.

Degradation Pathways of Disperse Red 65
The primary mechanism for the degradation of azo dyes like Disperse Red 65 is the cleavage

of the azo bond (–N=N–). This can be initiated through various processes, including

photocatalysis and biological degradation.

Photocatalytic Degradation
In the presence of a semiconductor photocatalyst, such as titanium dioxide (TiO2), and a

suitable light source (e.g., UV light), reactive oxygen species (ROS) like hydroxyl radicals (•OH)

are generated. These highly reactive species can attack the dye molecule, leading to the

cleavage of the azo bond and the subsequent breakdown of the aromatic rings. The

degradation often proceeds through the formation of aromatic amines, which can be further

mineralized into simpler, less harmful compounds like CO2 and H2O with sufficient exposure

time.[3]

The efficiency of photocatalytic degradation is influenced by factors such as the pH of the

solution, the concentration of the catalyst, and the intensity of the light source.[3] For TiO2, the

surface charge is positive at a pH below its point of zero charge (around 6.5) and negative at a

higher pH, which affects the adsorption of the dye molecule onto the catalyst surface.[3]
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Caption: Photocatalytic degradation pathway of Disperse Red 65.

Experimental Protocols
The evaluation of the photostability of Disperse Red 65 typically involves standardized tests

for light fastness and more fundamental studies on its photodegradation kinetics.

Light Fastness Testing (ISO 105-B02)
This standard specifies a method for determining the color fastness of textiles to artificial light

using a xenon arc fading lamp, which simulates natural daylight.[4][5][6][7]

Methodology:

Specimen Preparation: A sample of the textile dyed with Disperse Red 65 is prepared. A

portion of the specimen is covered with an opaque mask.

Reference Materials: A set of blue wool references (typically 1 to 8) is used. These

references have known light fastness properties, with reference 1 having the lowest and 8

the highest fastness.[4][8][9]

Exposure: The dyed specimen and the blue wool references are simultaneously exposed to

the light from a xenon arc lamp under controlled conditions of temperature and humidity.[4]

[10]

Assessment: The exposure is continued until a specified degree of fading is observed on the

blue wool references. The change in color of the exposed part of the test specimen is then

assessed by comparing it with the unexposed (masked) part. This comparison is done
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visually using a grey scale for assessing change in color, which ranges from 5 (no change) to

1 (severe change).[8][9]

Rating: The light fastness rating of the specimen is the number of the blue wool reference

that shows a similar change in color.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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